Cas no 1680192-18-0 (5-Fluoro-7-iodoindoline)

• Product Name: 5-Fluoro-7-iodoindoline
• CAS No: 1680192-18-0
• MF: C₈H₇FIN
• MW: 263.050757646561
• CID: 4821249
• PubChem ID: 117974002
• Update Time: 2025-10-17

5-Fluoro-7-iodoindoline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-7-iodoindoline
• Fc1cc2CCNc2c(I)c1

• Inchi： 1S/C8H7FIN/c9-6-3-5-1-2-11-8(5)7(10)4-6/h3-4,11H,1-2H2
• InChI Key： KPCHLSIDTFCJNS-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC2=C1NCC2)F

Computed Properties

• Exact Mass: 262.96072g/mol
• Monoisotopic Mass: 262.96072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12

Additional information on 5-Fluoro-7-iodoindoline

Introduction to 5-Fluoro-7-iodoindoline (CAS No. 1680192-18-0)

5-Fluoro-7-iodoindoline, identified by the Chemical Abstracts Service Number (CAS No.) 1680192-18-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indoline family, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of both fluorine and iodine substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 5-Fluoro-7-iodoindoline contribute to its versatility as a chemical intermediate. The fluorine atom, being highly electronegative, can influence the reactivity and metabolic stability of the molecule, while the iodine substituent serves as a useful handle for further functionalization via cross-coupling reactions. These characteristics have positioned this compound as a key building block in synthetic organic chemistry, particularly in the construction of more complex pharmacophores.

In recent years, there has been a surge in research focused on indoline derivatives due to their demonstrated efficacy in various biological assays. Studies have highlighted the potential of indoline-based compounds in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. The introduction of fluorine and iodine into the indoline core has further expanded the pharmacological spectrum of these derivatives, leading to the discovery of several promising lead compounds.

One notable area of investigation involves the use of 5-Fluoro-7-iodoindoline in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is often implicated in disease states. The indoline scaffold, with its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, makes it an ideal candidate for kinase inhibition. The fluorine and iodine substituents enhance binding affinity and selectivity, respectively, by modulating electronic distributions and steric hindrance.

Furthermore, 5-Fluoro-7-iodoindoline has been explored as a precursor in the synthesis of antiviral agents. The structural motif is reminiscent of several known antiviral drugs that target viral proteases or polymerases. By leveraging the reactivity of the iodine atom, researchers have been able to introduce diverse functional groups that enhance antiviral activity while minimizing off-target effects. This approach aligns with contemporary trends in drug discovery, where structure-based design and medicinal chemistry optimization are employed to develop next-generation therapeutics.

The incorporation of fluorine into pharmaceutical molecules is a well-established strategy to improve pharmacokinetic properties such as bioavailability and metabolic stability. In the case of 5-Fluoro-7-iodoindoline, the fluorine atom can participate in weak hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Additionally, fluorine substitution can reduce susceptibility to enzymatic degradation, prolonging the molecule's residence time within biological systems.

Recent advances in computational chemistry have also facilitated the rational design of derivatives based on 5-Fluoro-7-iodoindoline. Through molecular modeling and virtual screening techniques, researchers can predict optimal substituent positions and types that maximize biological activity. This computational approach complements traditional synthetic methodologies, enabling faster identification of lead compounds for further experimental validation.

The iodine atom in 5-Fluoro-7-iodoindoline serves as a versatile handle for further chemical transformations. It can undergo palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, allowing for the introduction of aryl or vinyl groups at various positions within the indoline core. These reactions are widely used in medicinal chemistry to diversify molecular libraries while maintaining structural integrity.

In conclusion,5-Fluoro-7-iodoindoline (CAS No. 1680192-18-0) represents a promising scaffold for drug discovery due to its unique structural features and functional versatility. Its applications span across multiple therapeutic areas, including oncology, virology, and neurology. As research continues to uncover new synthetic strategies and biological insights,5-Fluoro-7-Iodoindoline is poised to remain at the forefront of pharmaceutical innovation.